Cas no 54687-42-2 ((4-Dodecylphenyl)(phenyl)methanone)
54687-42-2 structure
Product Name:(4-Dodecylphenyl)(phenyl)methanone
CAS No:54687-42-2
MF:C25H34O
MW:350.536867618561
CID:2831353
PubChem ID:18413469
Update Time:2025-04-21
(4-Dodecylphenyl)(phenyl)methanone Chemical and Physical Properties
Names and Identifiers
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- DTXSID10593539
- TZCWMGBBZHZRRL-UHFFFAOYSA-N
- SCHEMBL1534366
- 54687-42-2
- (4-DODECYLPHENYL)(PHENYL)METHANONE
- (4-Dodecylphenyl)(phenyl)methanone
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- Inchi: 1S/C25H34O/c1-2-3-4-5-6-7-8-9-10-12-15-22-18-20-24(21-19-22)25(26)23-16-13-11-14-17-23/h11,13-14,16-21H,2-10,12,15H2,1H3
- InChI Key: TZCWMGBBZHZRRL-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1C=CC(=CC=1)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 350.260965704Da
- Monoisotopic Mass: 350.260965704Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 26
- Rotatable Bond Count: 13
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.5
- Topological Polar Surface Area: 17.1Ų
(4-Dodecylphenyl)(phenyl)methanone Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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